4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine

• IUPAC Name: 1-morpholin-4-yl-2-[(4-phenyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C18H18N4O2S2/c23-16(21-8-10-24-11-9-21)13-26-18-20-19-17(15-7-4-12-25-15)22(18)14-5-2-1-3-6-14/h1-7,12H,8-11,13H2
• InChI Key: CCVYDEQDCFPISO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C18H18N4O2S2
• Molecular Weight: 386.5 g/mol

Description

4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine, also known as PTAM, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. PTAM is a member of the triazole family of compounds, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. In addition, 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis. 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has also been studied for its antimicrobial properties, which could be useful in the treatment of infectious diseases.

Mechanism of Action

The mechanism of action of 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the degradation of extracellular matrix proteins. Inhibition of these enzymes could prevent the invasion and metastasis of cancer cells. 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and induction of apoptosis, anti-inflammatory properties, and antimicrobial activity. In addition, 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has been shown to have low toxicity in vitro, which could make it a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine has several advantages for lab experiments, including its high purity and low toxicity. However, 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is a relatively new compound, and its properties and effects are not fully understood. Further research is needed to fully characterize the properties of 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine and its potential therapeutic applications.

Future Directions

There are several future directions for research on 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine, including the optimization of the synthesis method, characterization of the mechanism of action, and evaluation of its therapeutic potential in various diseases. In addition, 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine could be further modified to improve its properties and increase its efficacy. Overall, 4-({[4-phenyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine is a promising compound with potential therapeutic applications, and further research is needed to fully understand its properties and effects.